Cas no 2228268-23-1 (1-(3-nitro-1H-pyrazol-4-yl)methylcyclopropan-1-ol)

• Product Name: 1-(3-nitro-1H-pyrazol-4-yl)methylcyclopropan-1-ol
• CAS No: 2228268-23-1
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 5909898
• PubChem ID: 165716479
• Update Time: 2025-10-29

1-(3-nitro-1H-pyrazol-4-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitro-1H-pyrazol-4-yl)methylcyclopropan-1-ol
• 2228268-23-1
• EN300-1772712
• 1-[(3-nitro-1H-pyrazol-4-yl)methyl]cyclopropan-1-ol

• Inchi： 1S/C7H9N3O3/c11-7(1-2-7)3-5-4-8-9-6(5)10(12)13/h4,11H,1-3H2,(H,8,9)
• InChI Key： WSMHTECIHSZIRQ-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NNC=2[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 183.06439116g/mol
• Monoisotopic Mass: 183.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 94.7Ų

Additional information on 1-(3-nitro-1H-pyrazol-4-yl)methylcyclopropan-1-ol

Compound CAS No 2228268-23-1: 1-(3-Nitro-1H-Pyrazol-4-Yl)methylcyclopropan-1-Ol

The compound CAS No 2228268-23-1, also known as 1-(3-nitro-1H-pyrazol-4-yl)methylcyclopropan-1-ol, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable component in the synthesis of advanced materials and pharmaceuticals.

The molecular structure of 1-(3-nitro-1H-pyrazol-4-yl)methylcyclopropan-1-ol consists of a cyclopropane ring, a pyrazole ring, and a hydroxyl group, along with a nitro substituent. The cyclopropane ring contributes to the molecule's rigidity and strain energy, which can be harnessed in various chemical reactions to achieve desired transformations. The pyrazole ring, on the other hand, is known for its aromaticity and ability to participate in hydrogen bonding, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The presence of the nitro group introduces electron-withdrawing effects, which can modulate the reactivity of the molecule during synthetic processes.

In terms of synthesis, 1-(3-nitro-1H-pyrazol-4-yl)methylcyclopropan-1-ol can be prepared through a variety of methods, including nucleophilic substitution and cyclization reactions. One notable approach involves the reaction of a suitable cyclopropane derivative with a nitro-substituted pyrazole under specific conditions to form the desired product. The optimization of reaction conditions has been a focal point for researchers aiming to improve yield and purity.

The application of this compound extends beyond pharmaceuticals. It has shown promise in materials science as a precursor for the synthesis of advanced polymers and coatings. The hydroxyl group present in the molecule can serve as a reactive site for polymerization or cross-linking reactions, leading to materials with enhanced mechanical and thermal properties.

Moreover, recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of CAS No 2228268-23-1. These studies have provided insights into its potential as an electrocatalyst or as part of energy storage devices such as batteries and supercapacitors. The unique combination of functional groups allows for tailored electronic properties that can be optimized for specific applications.

In conclusion, 1-(3-nitro-1H-pyrazol-4-Yl)methylcyclopropan-1-Ol, or CAS No 2228268-23-1, represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. As research continues to uncover new synthetic methods and applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.